Cas no 90006-82-9 (1H-Pyrrole-1-butanenitrile)

• Product Name: 1H-Pyrrole-1-butanenitrile
• CAS No: 90006-82-9
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 797879
• PubChem ID: 10441751
• Update Time: 2025-04-19

1H-Pyrrole-1-butanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-butanenitrile
• 1H-Pyrrole-1-butanenitrile(9CI)
• 4-pyrrol-1-yl-benzenesulfonic acid amide
• 4-Pyrrol-1-yl-benzolsulfonsaeure-amid
• 4-Pyrrol-1-yl-butyronitril
• 4-pyrrol-1-yl-butyronitrile
• 90006-82-9
• 3-(1-pyrrolyl)-propanecarbonitrile
• AKOS013124362
• SCHEMBL537527

• Inchi： 1S/C8H10N2/c9-5-1-2-6-10-7-3-4-8-10/h3-4,7-8H,1-2,6H2
• InChI Key： AVSJSJJZKUMMSF-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)CCCC#N

Computed Properties

• Exact Mass: 134.08400
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72000
• LogP: 1.79188